Cas no 2126160-27-6 ((2-chloropyrimidin-4-yl)methanamine dihydrochloride)

• Product Name: (2-chloropyrimidin-4-yl)methanamine dihydrochloride
• CAS No: 2126160-27-6
• MF: C₅H₈Cl₃N₃
• MW: 216.496117591858
• CID: 5255342
• Update Time: 2025-06-11

(2-chloropyrimidin-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-chloropyrimidin-4-yl)methanamine dihydrochloride

• Inchi： 1S/C5H6ClN3.2ClH/c6-5-8-2-1-4(3-7)9-5;;/h1-2H,3,7H2;2*1H
• InChI Key： FECPUTGYBPDBLT-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Cl)N=1)N.[H]Cl.[H]Cl

Additional information on (2-chloropyrimidin-4-yl)methanamine dihydrochloride

Comprehensive Overview of (2-chloropyrimidin-4-yl)methanamine dihydrochloride (CAS No. 2126160-27-6)

(2-chloropyrimidin-4-yl)methanamine dihydrochloride (CAS No. 2126160-27-6) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. With the increasing demand for pyrimidine derivatives in drug discovery, this compound has garnered significant attention due to its unique structural properties and potential applications. Researchers and industry professionals frequently search for terms like "synthesis of (2-chloropyrimidin-4-yl)methanamine", "CAS 2126160-27-6 applications", and "dihydrochloride salt stability", reflecting its relevance in modern scientific inquiries.

The compound belongs to the class of chloropyrimidine derivatives, which are pivotal intermediates in the development of kinase inhibitors and other therapeutic agents. Its dihydrochloride form enhances solubility, making it particularly valuable in high-throughput screening and medicinal chemistry workflows. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such building blocks, as they enable rapid prototyping of novel drug candidates. Searches for "pyrimidine-based drug discovery" and "optimizing dihydrochloride salts" underscore the compound's role in cutting-edge research.

From a synthetic perspective, (2-chloropyrimidin-4-yl)methanamine dihydrochloride is often employed in nucleophilic substitution reactions, where its chloro group serves as a reactive site for further functionalization. This versatility aligns with the growing interest in modular synthesis approaches and green chemistry principles. Laboratories frequently inquire about "scaling up chloropyrimidine reactions" or "purification techniques for dihydrochloride salts", indicating its practical significance in industrial settings.

Quality control and analytical characterization are critical for CAS No. 2126160-27-6, with techniques like HPLC, NMR, and mass spectrometry being essential for verification. The compound's stability under various storage conditions is another hot topic, as evidenced by searches for "dihydrochloride salt hygroscopicity" and "long-term storage of pyrimidine amines". These queries reflect the need for robust handling protocols to ensure reproducibility in research.

In summary, (2-chloropyrimidin-4-yl)methanamine dihydrochloride represents a cornerstone in contemporary pharmaceutical chemistry, bridging fundamental science and applied drug development. Its multifaceted utility—from small-molecule libraries to targeted therapy design—positions it as a compound of enduring interest. As the scientific community continues to explore structure-activity relationships and bioisosteric replacements, this dihydrochloride salt will undoubtedly remain a key player in advancing therapeutic innovation.